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Cat. No.: B3021407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Fluoroacrylic acid (CAS No: 430-99-9), a fluorinated derivative of acrylic acid, is a reactive

monomer with significant applications in polymer chemistry and as an intermediate in organic

synthesis.[1][2] Its unique properties, conferred by the presence of a fluorine atom at the alpha-

position, make it a valuable building block for advanced materials, including specialty

fluoropolymers and pharmaceutical intermediates.[3][4] This guide provides a comprehensive

overview of its molecular structure, physicochemical properties, synthesis protocols, and key

applications, with a focus on data relevant to research and development.

Molecular Structure and Formula
2-Fluoroacrylic acid, with the molecular formula C₃H₃FO₂, consists of an acrylic acid

backbone with a fluorine atom substituted at the C2 (or alpha) position.[3] This substitution

significantly influences the molecule's electronic properties and reactivity. The planar geometry

around the C=C double bond is a result of sp² hybridization.[5]

Table 1: Chemical Identifiers and Structural Information
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Identifier Value Reference

IUPAC Name 2-fluoroprop-2-enoic acid [5][6]

CAS Number 430-99-9 [2][3]

Molecular Formula C₃H₃FO₂ [1][2][3]

Molecular Weight 90.05 g/mol [1][5]

Canonical SMILES C=C(C(=O)O)F [3][5]

InChI
InChI=1S/C3H3FO2/c1-

2(4)3(5)6/h1H2,(H,5,6)
[3][5]

| InChIKey | TYCFGHUTYSLISP-UHFFFAOYSA-N |[3][5] |

Physicochemical Properties
The physicochemical properties of 2-fluoroacrylic acid are summarized below. It typically

appears as an off-white to light yellow solid or a colorless liquid with a pungent odor.[1][3]

Table 2: Physicochemical Data for 2-Fluoroacrylic Acid

Property Value Reference

Melting Point 51.5 °C [1][2]

Boiling Point 181.3 °C (at 760 mmHg) [1][2]

Density 1.233 g/cm³ (Predicted) [1][2]

pKa 2.55 (at 25 °C) [1][2]

Flash Point 63.5 °C [2]

Vapor Pressure 0.397 mmHg (at 25 °C) [2]

Solubility Soluble in water [3]

| Storage Temperature | 2-8°C |[1][2] |
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Synthesis and Experimental Protocols
2-Fluoroacrylic acid can be synthesized through various routes, with a common laboratory

and industrial method being the oxidation of 2-fluoroacrylaldehyde.[1][7] Other reported

methods include synthesis from 2-fluoroacetate, 2-chloropropionate, or 2-fluoromalonate,

though these may involve highly toxic reagents or expensive materials.[8]

Experimental Protocol: Synthesis via Oxidation of 2-
Fluoroacrylaldehyde
This protocol is based on a method described in the literature, which involves the oxidation of

2-fluoroacrylaldehyde using meta-chloroperoxybenzoic acid (m-CPBA).[1][7]

Materials:

2-fluoroacrylaldehyde

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (CH₂Cl₂)

n-heptane

250 mL four-necked flask

Stirring apparatus

Cooling bath

Filtration apparatus

Rotary evaporator

Procedure:

In a 250 mL four-necked flask, add 2-fluoroacrylaldehyde (8.89 g, 0.12 mol), m-CPBA (26 g,

0.15 mol), and dichloromethane (30 g).[1]
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Stir the reaction mixture at 20 °C for 2 hours.[1]

Upon completion of the reaction, cool the mixture to approximately 0 °C using an ice bath.[1]

Filter the cooled mixture to remove precipitated by-products.[1]

Concentrate the filtrate to dryness using a rotary evaporator to obtain crude 2-fluoroacrylic
acid.[1]

Recrystallize the crude product from n-heptane (10 g) to yield purified 2-fluoroacrylic acid.

[1] This process has been reported to achieve a yield of up to 92%.[1][7]

Synthesis Workflow Diagram
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Workflow for the Synthesis of 2-Fluoroacrylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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